Cas no 1261891-00-2 (3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid)

3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a difluorophenyl group and a hydroxyl substituent on the benzoic acid core. This compound exhibits notable chemical stability due to the electron-withdrawing effects of the fluorine atoms, which enhance its resistance to metabolic degradation. The presence of the hydroxyl group at the 5-position contributes to its potential for hydrogen bonding, improving solubility in polar solvents and facilitating interactions with biological targets. Its structural motif is valuable in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators, where the fluorine atoms can optimize pharmacokinetic properties. The compound's well-defined synthetic route allows for high purity, making it suitable for research applications in drug discovery and material science.

3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid structure

1261891-00-2 structure

Product Name:3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid

CAS No:1261891-00-2

MF:C₁₃H₈F₂O₃

MW:250.197630882263

MDL:MFCD18320038

CID:2621536

PubChem ID:53225952

Update Time:2025-07-02

3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID70689684
- 2',6'-Difluoro-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- 3-(2,6-DIFLUOROPHENYL)-5-HYDROXYBENZOIC ACID
- 1261891-00-2
- 3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid, 95%
- MFCD18320038
- 3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid
- MDL： MFCD18320038
- Inchi： 1S/C13H8F2O3/c14-10-2-1-3-11(15)12(10)7-4-8(13(17)18)6-9(16)5-7/h1-6,16H,(H,17,18)
- InChI Key： CSDHWYRFPCRMAF-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1C1C=C(C=C(C(=O)O)C=1)O)F

Computed Properties

Exact Mass: 250.04415044Da
Monoisotopic Mass: 250.04415044Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 57.5Å²

3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327181-5 g	3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid, 95%; .	1261891-00-2	95%	5g	€1159.00	2023-06-21
abcr	AB327181-5g	3-(2,6-Difluorophenyl)-5-hydroxybenzoic acid, 95%; .	1261891-00-2	95%	5g	€1159.00	2025-03-19